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Compound of Interest

5-(4,4,5,5-Tetramethyl-1,3,2-
Compound Name:
dioxaborolan-2-yl)-1H-indole

cat. No.: B1301998

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Indoleboronic acid pinacol ester, also known as 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-
2-yl)-1H-indole, is a versatile chemical intermediate of significant interest in organic synthesis
and medicinal chemistry.[1][2] Its structure incorporates the indole scaffold, a privileged motif in
many biologically active molecules, with a boronic acid pinacol ester group. This functional
group makes it an indispensable reagent for palladium-catalyzed cross-coupling reactions,
most notably the Suzuki-Miyaura reaction, which is a powerful method for forming carbon-
carbon bonds.[3][4][5]

The pinacol ester group offers enhanced stability compared to the free boronic acid, making the
compound easier to handle, purify, and store, while still providing reliable reactivity in coupling
reactions.[4] These characteristics make it an ideal building block for the synthesis of complex
indole derivatives used in the development of pharmaceuticals, agrochemicals, and materials
science.[1][4]

Core Molecular Structure and Properties

The fundamental structure of 5-Indoleboronic acid pinacol ester consists of an indole ring
substituted at the 5-position with a 4,4,5,5-tetramethyl-1,3,2-dioxaborolane ring.
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Chemical Structure: w.Chemical Structure of 5-Indoleboronic acid pinacol ester Image courtesy
of Sigma-Aldrich

Quantitative Data Summary

A summary of the key physicochemical properties of 5-Indoleboronic acid pinacol ester is
provided in the table below.

Property Value References
CAS Number 269410-24-4 [2][6]
Molecular Formula C14H18BNO:2 [2]

Molecular Weight 243.11 g/mol [2]

White to pale yellow or brown
Appearance ) [718]
crystalline powder

Melting Point 120-125 °C [6][7]

Insoluble in water; Soluble in
B DMSO and organic solvents
Solubility ] ) [6][7119]
like dioxane and

dichloromethane.

Purity Typically >97% (Assay)

Synthesis and Experimental Protocols

5-Indoleboronic acid pinacol ester is commonly synthesized via a Miyaura borylation reaction.
[10][11] This palladium-catalyzed cross-coupling reaction involves the borylation of an aryl
halide (in this case, 5-bromoindole) with a diboron reagent like bis(pinacolato)diboron (Bzpinz).
[61[11]

Typical Experimental Protocol: Miyaura Borylation

This protocol describes a common lab-scale synthesis of 5-Indoleboronic acid pinacol ester
from 5-bromoindole.[6]
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Materials:

5-bromoindole

Bis(pinacolato)diboron (Bzpinz)

Potassium acetate (KOAC)
[1,1'-Bis(diphenylphosphino)ferrocene]palladium(ll) dichloride (Pd(dppf)Cl2)
Anhydrous dioxane

Dichloromethane (DCM)

Methanol

Distilled water

Procedure:

In a reaction flask, combine 5-bromoindole (1 equivalent), bis(pinacolato)diboron (2
equivalents), and potassium acetate (2 equivalents).[6]

Add the palladium catalyst, [1,1'-bis(diphenylphosphino)ferrocene]palladium dichloride
(typically 1-5 mol%).[6]

Add anhydrous dioxane as the solvent.[6]

Purge the flask with an inert gas (e.g., nitrogen or argon) and heat the mixture to reflux
(around 80-100 °C) for several hours (e.g., 8 hours).[6]

Monitor the reaction progress using a suitable technique like TLC or GC-MS.
Once the reaction is complete, cool the mixture to room temperature.[6]
Remove the solvent under reduced pressure (rotary evaporation).[6]

Wash the residue with distilled water and extract the product into an organic solvent like
dichloromethane (repeated 3 times).[6]
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» Combine the organic layers and dry over an anhydrous salt (e.g., Na2S0Oa).
« Filter and concentrate the solution.

o Purify the crude product by recrystallization from a solvent mixture such as methanol-
dichloromethane or by flash column chromatography to yield the final product.[6]

Applications in Synthesis: The Suzuki-Miyaura
Coupling

The primary application of 5-Indoleboronic acid pinacol ester is as a nucleophilic partner in
Suzuki-Miyaura cross-coupling reactions.[4][5] This reaction creates a new carbon-carbon bond
between the indole's 5-position and an sp?-hybridized carbon of an organic halide or triflate.[12]

General Suzuki-Miyaura Coupling Protocol

This protocol outlines a general procedure for coupling 5-Indoleboronic acid pinacol ester with
an aryl halide.

Materials:

Aryl or heteroaryl halide (e.g., aryl bromide) (1 equivalent)

5-Indoleboronic acid pinacol ester (1.1-1.5 equivalents)

Palladium catalyst (e.g., Pd(dppf)Clz or Pd(PPhs)4) (0.1-5 mol%)

Base (e.g., Cs2C0s3, K2COs3, or K3POa4) (2-3 equivalents)

Solvent system (e.g., dioxane/water, THF/water, or DMF)
Procedure:
o To a pressure flask, add the aryl halide, 5-Indoleboronic acid pinacol ester, and the base.[12]

o Under an inert atmosphere (argon or nitrogen), add the solvent system (e.g., anhydrous
dioxane and water).[12]
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e Sparge the mixture with the inert gas for 10-15 minutes to remove oxygen.
e Add the palladium catalyst to the mixture.[12]

o Seal the vessel and heat the reaction to the desired temperature (typically 80-120 °C) with
stirring until the starting material is consumed.

 After cooling, dilute the reaction mixture with a suitable solvent (e.g., ethyl acetate) and
water.

o Separate the organic layer, wash with brine, and dry over an anhydrous salt.

« Filter, concentrate, and purify the product using flash column chromatography.[12]

Visualized Workflows and Pathways

The following diagrams illustrate the key synthetic processes involving 5-Indoleboronic acid
pinacol ester.

Caption: Workflow for the synthesis of 5-Indoleboronic acid pinacol ester.

Caption: General workflow for a Suzuki-Miyaura cross-coupling reaction.

Safety and Handling

5-Indoleboronic acid pinacol ester is classified as a warning-level hazard. It can cause skin
irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).
Appropriate personal protective equipment (PPE), including gloves, eye shields, and a dust
mask, should be used when handling the solid compound.[9] It should be stored in a dry, dark
place; short-term storage at 0-4°C and long-term storage at -20°C are recommended.[9] It is
considered a combustible solid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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